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Compound of Interest

Compound Name: 3-Hydroxyoctanoic acid

Cat. No.: B118420

An In-depth Technical Guide to 3-Hydroxycaprylic Acid

Introduction

3-Hydroxycaprylic acid, also known by its IUPAC name 3-hydroxyoctanoic acid, is an 8-
carbon beta-hydroxy fatty acid.[1] It is a naturally occurring molecule found in humans, animals,
and plants, playing significant roles in various biological processes.[2] This compound is
recognized as a metabolite of medium-chain fatty acid oxidation and serves as the primary
endogenous agonist for the hydroxycarboxylic acid receptor 3 (HCAS3), also known as
GPR109B.[2][3] Its interactions with this receptor are crucial in regulating metabolic processes
such as lipolysis.[4] Furthermore, 3-hydroxycaprylic acid is a repeating monomer unit in
polyhydroxyalkanoates (PHAS), which are biopolymers produced by bacteria as carbon and
energy reserves and have applications in the medical field.[1] This guide provides a
comprehensive overview of its chemical structure, physicochemical properties, biological
functions, and relevant experimental methodologies for researchers and professionals in drug
development.

Chemical Identity and Physicochemical Properties

The fundamental identification and properties of 3-hydroxycaprylic acid are summarized below.
It is a medium-chain hydroxy acid, characterized by an eight-carbon chain with a hydroxyl
group at the beta-position (carbon 3).[5]

Chemical Identifiers
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The following table details the key identifiers for 3-hydroxycaprylic acid, ensuring accurate

compound recognition.

Identifier Value Source(s)

IUPAC Name 3-hydroxyoctanoic acid [1112]
3-Hydroxycaprylic acid, (3-

Synonyms Hydroxyoctanoic acid, 3-OH- [1112]617]
caprylic acid

CAS Number 14292-27-4 [21[6]1[71[8]

Chemical Formula CsH1603 21161171181

InChl=1S/C8H1603/c1-2-3-4-

InChl 5-7(9)6-8(10)11/h7,9H,2- [21[6][7]
6H2,1H3,(H,10,11)
NDPLAKGOSZHTPH-

InChiKey [21[6]1[7]
UHFFFAOYSA-N

SMILES CCCCCC(CC(=0)0)0 [2]

Physicochemical Properties

This table summarizes the key quantitative physicochemical properties of 3-hydroxycaprylic

acid. The compound typically presents as a powder, solid, or a pale yellow oil/waxy solid.[9]
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Property Value Source(s)

Molecular Weight 160.21 g/mol [21[71[8]
Powder, solid, or pale yellow

Appearance ) 9]
oil

Melting Point 24-26 °C [10]

Boiling Point 165-170 °C [10]

Water Solubility 13.6 g/L (Predicted) [5]

o Soluble in Chloroform,
Other Solubilities [6][10]
Ethanol, Methanol

pKa (Strongest Acidic) 4.84 (Predicted) [5]

logP 1.44 (Predicted) [5]

Biological Role and Signaling Pathways

3-Hydroxycaprylic acid is a key signaling molecule, primarily recognized for its role as an
agonist of the G protein-coupled receptor GPR109B (HCA3).[4] This interaction is central to its
ability to regulate lipolysis in human adipocytes.[4]

GPR109B-Mediated Inhibition of Lipolysis

Upon binding to the GPR109B receptor on adipocytes, 3-hydroxycaprylic acid initiates a
signaling cascade through an inhibitory G-protein (Gi/o). This activation leads to the inhibition
of adenylyl cyclase, which in turn decreases the intracellular concentration of cyclic AMP
(cAMP). The reduction in cAMP levels leads to decreased activity of Protein Kinase A (PKA).
PKA is responsible for phosphorylating and activating Hormone-Sensitive Lipase (HSL), a key
enzyme in the breakdown of triglycerides. Therefore, the inhibition of PKA results in reduced
HSL activity and a subsequent decrease in lipolysis.
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GPR109B signaling pathway initiated by 3-OH-caprylic acid.

Experimental Protocols

This section outlines general methodologies relevant to the study of 3-hydroxycaprylic acid,
from its chemical synthesis to its biological analysis.

General Synthesis Protocol

While specific patented processes exist, a general method for preparing beta-hydroxy acids like
3-hydroxyoctanoic acid can be achieved through the oxidation of the corresponding ketone.
[10] A generalized protocol is described below.

o Reaction Setup: To a suitable reaction vessel, add octan-3-one, an appropriate solvent (e.g.,
an inert organic solvent), and a catalyst.

o Oxidation: Introduce a suitable oxidizing agent under controlled temperature conditions. The
specific choice of oxidant and catalyst is crucial for achieving good yield and selectivity.

e Quenching and Extraction: Once the reaction is complete (monitored by a technique like TLC
or GC), the reaction is quenched, typically with an aqueous solution. The product is then
extracted into an organic solvent.

 Purification: The crude product is purified using standard techniques such as column
chromatography or distillation to yield pure 3-hydroxyoctanoic acid.
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« Verification: The final product's identity and purity are confirmed using analytical methods like
NMR spectroscopy and mass spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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